(3,5-Dichlorophenyl)cyanamide

• CAS No.: 102711-79-5
• Molecular Formula: C7H4Cl2N2
• Molecular Weight: 187.02 g/mol
• IUPAC Name: (3,5-dichlorophenyl)cyanamide
• InChI: InChI=1S/C7H4Cl2N2/c8-5-1-6(9)3-7(2-5)11-4-10/h1-3,11H
• InChI Key: JPFXHMSSRJRACX-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C=C1Cl)Cl)NC#N
• Synonyms: 3,5-dichlorophenylcyanamide

Description

(3,5-Dichlorophenyl)cyanamide, also referred to as N-(3,5-dichlorophenyl)cyanamide (4a), is a synthetic cyanamide derivative characterized by two chlorine substituents at the 3- and 5-positions of the phenyl ring. It is synthesized via a high-yield (97%) reaction involving 3,5-dichloroaniline, cyanogen bromide, and sodium hydroxide in an acetic acid/water solvent system . The compound’s structure is confirmed by nuclear magnetic resonance (1H NMR, 13C NMR) and high-resolution mass spectrometry (HRMS), ensuring precise molecular characterization .

(3,5-Dichlorophenyl)cyanamide serves as a critical intermediate in medicinal chemistry, particularly in synthesizing quinazolin-4(3H)-one derivatives. Its applications extend to pharmacological research, paralleling other intermediates like caffeic acid (3,4-dihydroxybenzeneacrylic acid), which is utilized in food, cosmetics, and supplements .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects: Chlorine vs. Fluorine Analogues

The electronic and steric properties of (3,5-dichlorophenyl)cyanamide (4a) are directly influenced by its chlorine substituents. A key structural analogue is N-(3,5-difluorophenyl)cyanamide (4b), where chlorine atoms are replaced with fluorine. Despite similar synthesis yields (4a: 97%, 4b: 96%) , the subsequent reactivity diverges significantly:

Property	(3,5-Dichlorophenyl)cyanamide (4a)	(3,5-Difluorophenyl)cyanamide (4b)
Substituent Electronegativity	Cl (3.0)	F (4.0)
Steric Bulk	Higher (Cl atomic radius: 0.79 Å)	Lower (F atomic radius: 0.64 Å)
Quinazolinone Yield	24% (1c)	58% (1b)

The lower yield of 1c (derived from 4a) compared to 1b (from 4b) suggests that chlorine’s steric bulk may hinder intermediate formation or purification. Fluorine’s higher electronegativity likely enhances electronic interactions during cyclization, improving efficiency .

Comparison with Other Compound Classes

While sulfonamide derivatives (e.g., CF5–CF7 in ) share applications in medicinal chemistry, their structural frameworks differ fundamentally from cyanamides. For instance, CF5–CF7 feature sulfamoyl and pentanamide moieties, which prioritize hydrogen bonding and protease inhibition over the cyanamide’s nucleophilic reactivity . Caffeic acid (), though unrelated structurally, highlights the diversity of intermediates used in pharmacological contexts, with (3,5-dichlorophenyl)cyanamide occupying a niche in heterocyclic synthesis .